![molecular formula C17H20N4O6S B2969579 Ethyl 2-(1-(1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydrothieno[2,3-d]pyrimidine-6-carbonyl)-3-oxopiperazin-2-yl)acetate CAS No. 1103647-33-1](/img/structure/B2969579.png)
Ethyl 2-(1-(1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydrothieno[2,3-d]pyrimidine-6-carbonyl)-3-oxopiperazin-2-yl)acetate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound is a complex organic molecule that contains a tetrahydrothieno[2,3-d]pyrimidine core, which is a type of heterocyclic compound. Heterocyclic compounds are widely studied in medicinal chemistry due to their extensive pharmacological properties .
Molecular Structure Analysis
The molecular structure of such compounds is typically established based on spectral data, elemental analyses, and alternative synthetic routes whenever possible .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would typically be determined using techniques such as NMR, FT-IR, and mass spectroscopy .Scientific Research Applications
Synthesis and Biological Evaluation
A study by Rahmouni et al. (2016) explored the synthesis and biological evaluation of novel pyrazolopyrimidines derivatives, demonstrating their potential as anticancer and anti-5-lipoxygenase agents. The research synthesized a series of compounds through various chemical reactions, indicating the versatility of pyrazolopyrimidines in drug development and their significant biological activities, including cytotoxic and 5-lipoxygenase inhibition activities, which could offer a foundation for further pharmacological studies (Rahmouni et al., 2016).
Antitumor and Antioxidant Agents
Research by Aly et al. (2010) on thieno[2,3‐d]pyrimidines highlighted their application in synthesizing antitumor and antioxidant agents. This study demonstrated that certain thienopyrimidine derivatives, through cyclization and thio-addition processes, exhibit high inhibition against Hep-G2 cell growth, suggesting their potential as specific antitumor agents with promising effectiveness. The findings underscore the importance of thieno[2,3-d]pyrimidine derivatives in developing new treatments for cancer and their antioxidant capabilities (Aly et al., 2010).
Microwave-Assisted Synthesis with Biological Activity
Youssef and Amin (2012) conducted a study on the microwave-assisted synthesis of new thiazolopyrimidine derivatives, emphasizing the method's efficiency in terms of time reduction and yield improvements compared to conventional methods. The synthesized compounds were tested for their antioxidant, antibacterial, and antifungal activities, with some showing moderate to good efficacy. This study illustrates the innovative approaches in synthesizing and evaluating thiazolopyrimidine derivatives, contributing to the development of potential pharmaceutical agents with diverse biological activities (Youssef & Amin, 2012).
Future Directions
properties
IUPAC Name |
ethyl 2-[1-(1,3-dimethyl-2,4-dioxothieno[2,3-d]pyrimidine-6-carbonyl)-3-oxopiperazin-2-yl]acetate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20N4O6S/c1-4-27-12(22)8-10-13(23)18-5-6-21(10)15(25)11-7-9-14(24)19(2)17(26)20(3)16(9)28-11/h7,10H,4-6,8H2,1-3H3,(H,18,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HYZSDQKJXKNGEB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CC1C(=O)NCCN1C(=O)C2=CC3=C(S2)N(C(=O)N(C3=O)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20N4O6S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
408.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 2-(1-(1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydrothieno[2,3-d]pyrimidine-6-carbonyl)-3-oxopiperazin-2-yl)acetate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.